N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C15H17F3N2O5S/c16-15(17,18)11-2-1-3-12(10-11)26(23,24)19-6-8-25-9-7-20-13(21)4-5-14(20)22/h1-3,10,19H,4-9H2
• InChI Key: VZUMBORVZKCPET-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCOCCNS(=O)(=O)C2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C15H17F3N2O5S
• Molecular Weight: 394.4 g/mol

Description

N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H17F3N2O5S and its molecular weight is 394.37. The purity is usually 95%.
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Scientific Research Applications

Prevention of Cerebral Vasospasm

One application in medical research involves the prevention of subarachnoid hemorrhage-induced cerebral vasospasm, a severe complication following a brain aneurysm rupture. Oral administration of endothelin receptor antagonists has been investigated for its effectiveness in this context. Specifically, the study by Zuccarello et al. (1996) highlights the potential of endothelin (ET) A/B receptor antagonists in reducing the constriction of blood vessels, which is crucial in the prevention of cerebral vasospasm post-subarachnoid hemorrhage in rabbits Zuccarello et al., 1996.

Chemical Synthesis and Catalysis

In the field of chemical synthesis, compounds related to N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(trifluoromethyl)benzenesulfonamide serve as precatalysts and ligands in various reactions. Ruff et al. (2016) explore the use of Cp*Ir(pyridinesulfonamide)Cl precatalysts for the transfer hydrogenation of ketones, demonstrating that these catalysts can efficiently facilitate reactions without the need for basic additives or halide abstractors, even under air Ruff et al., 2016.

Molecular and Supramolecular Structures

Research by Jacobs et al. (2013) on N-[2-(Pyridin-2-yl)ethyl]-derivatives of methane-, benzene-, and toluenesulfonamide reveals insights into their molecular and supramolecular structures. This study provides valuable information on the conformation and hydrogen bonding patterns of these compounds, which could be relevant for further applications in material science and pharmaceutical development Jacobs et al., 2013.